Cas no 471254-59-8 (6-Methoxy-N2-methylpyridine-2,5-diamine)

• Product Name: 6-Methoxy-N2-methylpyridine-2,5-diamine
• CAS No: 471254-59-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD06738314
• CID: 930739
• PubChem ID: 43260933
• Update Time: 2025-07-02

6-Methoxy-N2-methylpyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N2-methylpyridine-2,5-diamine
• 6-methoxy-2-N-methylpyridine-2,5-diamine
• 6-methoxy-5-amino-2-methylaminopyridine
• 6-Methoxy-N2-methyl-pyridine-2,5-diamine
• SCHEMBL6679844
• SB37270
• CS-0244895
• EN300-2963191
• 471254-59-8
• 6-Methoxy-N~2~-methylpyridine-2,5-diamine
• DTXSID60655797
• A827156

• MDL： MFCD06738314
• Inchi： 1S/C7H11N3O/c1-9-6-4-3-5(8)7(10-6)11-2/h3-4H,8H2,1-2H3,(H,9,10)
• InChI Key： IIVMVUMPCFMVFJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(NC)=N1)N

Computed Properties

• Exact Mass: 153.09000
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.17000
• LogP: 1.36830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Methoxy-N2-methylpyridine-2,5-diamine

Introduction to 6-Methoxy-N2-methylpyridine-2,5-diamine (CAS No. 471254-59-8)

6-Methoxy-N2-methylpyridine-2,5-diamine, identified by its Chemical Abstracts Service (CAS) number 471254-59-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its versatile structural framework and potential applications in drug development. The presence of both methoxy and methyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthesizing complex bioactive molecules.

The compound’s dual amino groups at the 2- and 5-positions contribute to its ability to participate in various chemical reactions, including condensation, cyclization, and nucleophilic substitution, which are pivotal in constructing pharmacophores. Its molecular structure, characterized by a pyridine core with methoxy and methyl functional groups, positions it as a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. 6-Methoxy-N2-methylpyridine-2,5-diamine has been studied for its potential role in developing novel therapeutic agents. Specifically, its structural motif is reminiscent of several known bioactive compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group at the 6-position can influence electronic properties and metabolic stability, while the N2-methyl group may enhance binding affinity to biological targets.

One of the most compelling aspects of 6-Methoxy-N2-methylpyridine-2,5-diamine is its utility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacological profiles. For instance, modifications at the amino positions have led to compounds with improved solubility and bioavailability, critical factors for drug efficacy. Additionally, the pyridine core is frequently incorporated into kinase inhibitors and other enzyme-targeting agents due to its ability to form stable hydrogen bonds and hydrophobic interactions with protein receptors.

The synthesis of 6-Methoxy-N2-methylpyridine-2,5-diamine typically involves multi-step organic transformations starting from readily available precursors such as 2-amino-5-methylpyridine. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both laboratory-scale investigations and potential clinical trials.

Recent advancements in computational chemistry have further accelerated the discovery process for 6-Methoxy-N2-methylpyridine-2,5-diamine derivatives. Molecular modeling studies have predicted novel analogs with optimized binding affinities to disease-related proteins. These virtual screening approaches complement experimental efforts by identifying promising candidates for further validation. Such interdisciplinary strategies highlight the compound’s significance in modern drug discovery pipelines.

The pharmacokinetic properties of 6-Methoxy-N2-methylpyridine-2,5-diamine are also under scrutiny. Studies indicate that the methoxy group may influence metabolic pathways, affecting drug clearance rates. Understanding these parameters is crucial for designing prodrugs or formulations that enhance therapeutic outcomes. Furthermore, toxicological assessments have been conducted to evaluate potential side effects associated with prolonged exposure to this compound or its derivatives.

In conclusion,6-Methoxy-N2-methylpyridine-2,5-diamine (CAS No. 471254-59-8) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and biological potential make it a cornerstone in developing next-generation therapeutics. As scientific methodologies continue to evolve, this compound will undoubtedly play a pivotal role in addressing unmet medical needs across various therapeutic domains.